Cas no 51468-07-6 (N-(2-Methoxypyridin-3-yl)acetamide)

N-(2-Methoxypyridin-3-yl)acetamide is a synthetic organic compound featuring a pyridine core substituted with a methoxy group at the 2-position and an acetamide moiety at the 3-position. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of biologically active molecules. Its well-defined reactivity profile enables selective modifications, making it valuable for heterocyclic chemistry and drug discovery. The compound exhibits stability under standard conditions, ensuring consistent performance in synthetic workflows. Its purity and structural specificity support precise derivatization, facilitating the development of targeted compounds with potential therapeutic or agrochemical relevance.
N-(2-Methoxypyridin-3-yl)acetamide structure
51468-07-6 structure
Product Name:N-(2-Methoxypyridin-3-yl)acetamide
CAS No:51468-07-6
MF:C8H10N2O2
MW:166.177201747894
CID:840909
PubChem ID:59218646
Update Time:2025-06-09

N-(2-Methoxypyridin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-Methoxypyridin-3-yl)acetamide
    • 3-Acetylamino-2-methoxypyridine
    • Pyridine, 3-acetamido-2-methoxy- (7CI)
    • N-(2-Methoxy-3-pyridinyl)acetamide
    • SB54097
    • XBKYSGMHIHMLAP-UHFFFAOYSA-N
    • L10166
    • Pyridine, 3-acetamido-2-methoxy- (7CI); 3-Acetylamino-2-methoxypyridine
    • AKOS009614174
    • SCHEMBL50243
    • 51468-07-6
    • DTXSID90731290
    • Inchi: 1S/C8H10N2O2/c1-6(11)10-7-4-3-5-9-8(7)12-2/h3-5H,1-2H3,(H,10,11)
    • InChI Key: XBKYSGMHIHMLAP-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC=CN=1)NC(C)=O

Computed Properties

  • Exact Mass: 166.074227566g/mol
  • Monoisotopic Mass: 166.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 51.2Ų

Experimental Properties

  • Density: 1.189
  • Boiling Point: 296 ºC
  • Flash Point: 133 ºC

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